Cas no 1354924-53-0 (4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• CAS No: 1354924-53-0
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• MDL: MFCD21335930
• CID: 5217986
• Update Time: 2026-03-06

4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)-

• MDL： MFCD21335930
• Inchi： 1S/C19H19N3O2/c1-12-5-4-6-13(9-12)15-11-16(22-19(20)21-15)14-7-8-17(23-2)18(10-14)24-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key： XEFJWPDHGSENLK-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(C)=C2)=CC(C2=CC=C(OC)C(OC)=C2)=N1

Additional information on 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine

4-(3,4-Dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine: A Comprehensive Overview

The compound 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine, identified by the CAS number 1354924-53-0, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of substituents at positions 4 and 6 introduces unique chemical and biological properties to this molecule.

The structure of 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine features a pyrimidine core with two aryl groups attached at positions 4 and 6. The substituent at position 4 is a 3,4-dimethoxyphenyl group, which is a phenyl ring substituted with methoxy groups at the 3 and 4 positions. This substitution pattern is known to impart electron-donating effects due to the methoxy groups, potentially influencing the electronic properties of the molecule. At position 6, there is a 3-methylphenyl group, which is a phenyl ring with a methyl substituent at the 3 position. This methyl group contributes to the hydrophobicity of the molecule and may play a role in its pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. For instance, methods such as Suzuki coupling or Buchwald-Hartwig amination have been employed to assemble the pyrimidine core with the desired substituents.

In terms of biological activity, 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine has shown promise in various assays. It has been investigated for its potential as a kinase inhibitor, which is a critical target in cancer therapy due to the role of kinases in cell signaling pathways. The presence of electron-donating groups like methoxy substituents can enhance binding affinity to kinase active sites by stabilizing interactions through hydrogen bonding or hydrophobic interactions.

Moreover, this compound has been studied for its anti-inflammatory properties. The pyrimidine core is known to exhibit anti-inflammatory activity in certain contexts, and the substituents on this molecule may modulate this activity further. Recent research has focused on understanding the molecular mechanisms underlying its anti-inflammatory effects, particularly its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic profile of 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine is another area of interest. Its solubility and bioavailability are influenced by the substituents on the pyrimidine ring. The methoxy groups can improve solubility by increasing polarity, while the methyl group may enhance lipophilicity, aiding in absorption across biological membranes.

In conclusion, 4-(3,4-dimethoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine, with its unique chemical structure and promising biological activities, represents an exciting compound for further research and development in drug discovery and related fields.